![molecular formula C20H22N2O4S B2740371 (4-methoxyphenyl)-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methanone CAS No. 1002227-56-6](/img/structure/B2740371.png)
(4-methoxyphenyl)-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methanone
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Description
Synthesis Analysis
The synthesis of similar compounds has been reported. For instance, the compound “(E)-N-(4-methoxyphenyl)-2-[4-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy]acetamide” was prepared from the reaction of “N-(4-methoxyphenyl)-2-chloroacetamide” and “(E)-3-(4-hydroxyphenyl)-1-phenyl-prop-2-en-1-one”, which was obtained from the reaction of “4-hydroxy-benzaldehyde” and "acetophenone" .Scientific Research Applications
Synthesis and Biological Activities
Research has shown the synthesis of novel compounds involving (4-methoxyphenyl) structures, demonstrating various biological activities. For example, a study on the synthesis, structure, and biological activities of a series of novel N-phenylpyrazolyl aryl methanones derivatives, including arylthio/sulfinyl/sulfonyl groups, indicated favorable herbicidal and insecticidal activities. This suggests the potential of (4-methoxyphenyl)-related compounds in developing new agrochemicals (Wang et al., 2015).
Antiestrogenic Activity
Another area of application is in the development of drugs with antiestrogenic activity. A particular study focused on the synthesis of derivatives that showed potent antiestrogenic activity, indicating the importance of (4-methoxyphenyl)-related compounds in designing new therapeutic agents for estrogen-dependent conditions (Jones et al., 1979).
Fuel Cell Applications
The application of (4-methoxyphenyl)-related compounds extends into the development of materials for fuel cell applications. Research on comb-shaped poly(arylene ether sulfone)s as proton exchange membranes highlighted the synthesis and characterization of these materials, which showed good properties as polyelectrolyte membrane materials, indicating their potential in fuel cell technology (Kim et al., 2008).
Antiviral and Antimicrobial Activities
Studies have also explored the antiviral and antimicrobial potentials of compounds related to (4-methoxyphenyl). For instance, the synthesis, quantification, and molecular docking of a novel compound demonstrated insights into its antiviral activity, highlighting the broader implications for drug discovery and pharmaceutical research (FathimaShahana & Yardily, 2020).
Properties
IUPAC Name |
(4-methoxyphenyl)-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4S/c1-26-19-9-7-18(8-10-19)20(23)21-12-14-22(15-13-21)27(24,25)16-11-17-5-3-2-4-6-17/h2-11,16H,12-15H2,1H3/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMEHMDAORQJVBJ-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)S(=O)(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)S(=O)(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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